rac-3-Hydroxyundecanoic Acid

• CAS No.: 40165-88-6
• Product Name: rac-3-Hydroxyundecanoic Acid
• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 3-hydroxyundecanoic acid
• Standard InChI: InChI=1S/C11H22O3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h10,12H,2-9H2,1H3,(H,13,14)
• Standard InChIKey: FARPMBPKLYEDIL-UHFFFAOYSA-N
• SMILES: CCCCCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCCCCC(CC(=O)O)O
• Appearance: Unit:25 mgSolvent:nonePurity:98+%Physical solid
• Description: elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule.
• Synonyms: rac-β-Hydroxyundecanoic Acid
• Reference: 1. H. Lind et al. “Antifungal compounds from cultures of dairy propionibacteria type strains” FEMS Microbiology Letters, vol. 271 pp. 310-315, 20072. S. Hou et al. “Genome sequence of the deep-sea gamma-proteobacterium Idiomarina loihiensis reveals amino acid fermentation as a source of carbon andenergy” PNAS, vol. 101 pp. 18036-18041, 20043. M. Dhar et al. “Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49,pp. 612-624, 20084. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 20015. J. Gangoiti et al. “Production of Chiral (R)-3-Hydroxyoctanoic Acid Monomers, Catalyzed by Pseudomonas fluorescens GK13 Poly(3-HydroxyoctanoicAcid) Depolymerase” Applied and Environmental Microbiology, vol. 76 pp. 3554-3560, 2010
• PubChem Compound: 3083221
• Last Modified: Nov 11 2021